Cas no 65628-46-8 (Methanone, (2-methylbenzo[b]thien-3-yl)phenyl-)
![Methanone, (2-methylbenzo[b]thien-3-yl)phenyl- structure](https://ossimg.kuujia.com/scimg/66000/65628-46-8x500.png)
65628-46-8 structure
Product Name:Methanone, (2-methylbenzo[b]thien-3-yl)phenyl-
CAS No:65628-46-8
MF:C16H12OS
MW:252.330883026123
CID:2794256
PubChem ID:10060779
Update Time:2025-04-21
Methanone, (2-methylbenzo[b]thien-3-yl)phenyl- Chemical and Physical Properties
Names and Identifiers
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- 65628-46-8
- DTXSID70434979
- Methanone, (2-methylbenzo[b]thien-3-yl)phenyl-
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- Inchi： 1S/C16H12OS/c1-11-15(13-9-5-6-10-14(13)18-11)16(17)12-7-3-2-4-8-12/h2-10H,1H3
- InChI Key： OHCVSTADHKWXBX-UHFFFAOYSA-N
- SMILES： S1C(C)=C(C(C2C=CC=CC=2)=O)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 252.06088618g/mol
- Monoisotopic Mass: 252.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 45.3Ų
Methanone, (2-methylbenzo[b]thien-3-yl)phenyl- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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